(6-Tert-butoxymethoxycarbonylmethyl-piperazin-2-YL)-acetic acid trityl ester
Overview
Description
(6-Tert-butoxymethoxycarbonylmethyl-piperazin-2-YL)-acetic acid trityl ester, commonly known as Boc-pip-Tac-Trt, is a chemical compound used in scientific research. It is a derivative of piperazine, a heterocyclic organic compound commonly used in medicinal chemistry. Boc-pip-Tac-Trt has gained significant attention due to its potential applications in drug discovery and development.
Mechanism of Action
The mechanism of action of Boc-pip-Tac-Trt is not fully understood. However, it is believed to act by inhibiting protein-protein interactions, which play a crucial role in various cellular processes.
Biochemical and Physiological Effects:
Boc-pip-Tac-Trt has been shown to have significant biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to have antibacterial activity. Boc-pip-Tac-Trt has also been shown to inhibit the activity of enzymes involved in inflammation and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of Boc-pip-Tac-Trt is its versatility in the synthesis of biologically active compounds. It can be used as a building block in the synthesis of various compounds with different pharmacological properties. However, one of the main limitations of Boc-pip-Tac-Trt is its high cost and limited availability.
Future Directions
There are several future directions for the use of Boc-pip-Tac-Trt in scientific research. One potential direction is the development of inhibitors of protein-protein interactions for the treatment of various diseases. Another potential direction is the synthesis of novel antibiotics and anticancer agents. Additionally, Boc-pip-Tac-Trt could be used in the development of new drug delivery systems and in the synthesis of materials with novel properties.
Conclusion:
Boc-pip-Tac-Trt is a versatile compound with significant potential for use in scientific research. Its ability to act as a building block in the synthesis of various biologically active compounds makes it an important tool in drug discovery and development. With continued research, Boc-pip-Tac-Trt could have a significant impact on the development of new treatments for various diseases.
Scientific Research Applications
Boc-pip-Tac-Trt has been used as a building block in the synthesis of various biologically active compounds. It has been used in the development of inhibitors of protein-protein interactions, which are important targets for drug discovery. Boc-pip-Tac-Trt has also been used in the synthesis of anticancer agents and antibiotics.
properties
IUPAC Name |
(2-methylpropan-2-yl)oxymethyl 2-[6-(2-oxo-2-trityloxyethyl)piperazin-2-yl]acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H38N2O5/c1-31(2,3)38-23-37-29(35)19-27-21-33-22-28(34-27)20-30(36)39-32(24-13-7-4-8-14-24,25-15-9-5-10-16-25)26-17-11-6-12-18-26/h4-18,27-28,33-34H,19-23H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTKJSCVLWQWGLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCOC(=O)CC1CNCC(N1)CC(=O)OC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H38N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10703333 |
Source
|
| Record name | tert-Butoxymethyl triphenylmethyl 2,2'-(piperazine-2,6-diyl)diacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10703333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
530.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Tert-butoxymethoxycarbonylmethyl-piperazin-2-YL)-acetic acid trityl ester | |
CAS RN |
885275-35-4 |
Source
|
| Record name | 2-[(1,1-Dimethylethoxy)methyl] 6-(triphenylmethyl) 2,6-piperazinediacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885275-35-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butoxymethyl triphenylmethyl 2,2'-(piperazine-2,6-diyl)diacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10703333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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